Cas no 20940-16-3 (Thiourea, N-(3-bromophenyl)-N'-methyl-)

• Product Name: Thiourea, N-(3-bromophenyl)-N'-methyl-
• CAS No: 20940-16-3
• MF: C₈H₉BrN₂S
• MW: 245.139459371567
• CID: 1397158
• Update Time: 2024-08-15

Thiourea, N-(3-bromophenyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(3-bromophenyl)-N'-methyl-

• Inchi： 1S/C8H9BrN2S/c1-10-8(12)11-7-4-2-3-6(9)5-7/h2-5H,1H3,(H2,10,11,12)
• InChI Key： LTNCSHHPMTZHMM-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Br)=C1)C(NC)=S

Computed Properties

• Exact Mass: 243.96707

Experimental Properties

• Density: 1.577±0.06 g/cm3(Predicted)
• Melting Point: 131-132 °C(Solv: ethanol (64-17-5))
• Boiling Point: 294.7±42.0 °C(Predicted)
• PSA: 24.06
• pka: 13.33±0.70(Predicted)